3-ethyl-1-(4-nitrobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol

• IUPAC Name: (3-ethyl-5-hydroxy-5-phenyl-4H-pyrazol-1-yl)-(4-nitrophenyl)methanone
• InChI: InChI=1S/C18H17N3O4/c1-2-15-12-18(23,14-6-4-3-5-7-14)20(19-15)17(22)13-8-10-16(11-9-13)21(24)25/h3-11,23H,2,12H2,1H3
• InChI Key: FTZLMVOJSFHVII-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C(C1)(C2=CC=CC=C2)O)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol

Description

3-ethyl-1-(4-nitrobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol, also known as ENBPO, is a chemical compound that belongs to the pyrazolone family. It has gained significant attention in recent years due to its potential applications in scientific research. ENBPO is a versatile compound that can be synthesized using various methods, and its unique structure allows it to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-ethyl-1-(4-nitrobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol is not fully understood, but it is believed to be related to its ability to scavenge free radicals and inhibit the production of inflammatory cytokines. This compound has also been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, which can lead to oxidative stress. Additionally, this compound has been shown to modulate the expression of genes involved in inflammation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. This compound has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, this compound has been shown to induce apoptosis in cancer cells and inhibit the proliferation of tumor cells.

Advantages and Limitations for Lab Experiments

3-ethyl-1-(4-nitrobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. This compound is also readily available and relatively inexpensive. However, this compound has some limitations for lab experiments. It has low solubility in water, which can limit its use in aqueous environments. Additionally, this compound has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of 3-ethyl-1-(4-nitrobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol. One area of research is the development of this compound-based metal complexes for use in catalysis and biological applications. Another area of research is the investigation of this compound as a potential therapeutic agent for neurodegenerative diseases. Additionally, the study of this compound as a potential anti-cancer agent is an area of ongoing research. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion:
This compound is a versatile compound that has gained significant attention in recent years due to its potential applications in scientific research. It can be synthesized using various methods and exhibits various biochemical and physiological effects. This compound has been investigated for its potential use in the treatment of neurodegenerative diseases and as a potential anti-cancer agent. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

3-ethyl-1-(4-nitrobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol can be synthesized using various methods, including the reaction between ethyl acetoacetate, 4-nitrobenzoyl chloride, and phenyl hydrazine, or the reaction between ethyl acetoacetate, 4-nitrobenzaldehyde, and phenyl hydrazine. Both methods involve the condensation of ethyl acetoacetate with 4-nitrobenzoyl chloride or 4-nitrobenzaldehyde, followed by the addition of phenyl hydrazine. The resulting product is then subjected to cyclization to obtain this compound.

Scientific Research Applications

3-ethyl-1-(4-nitrobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-5-ol has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory, antioxidant, and antitumor properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been used as a ligand for the synthesis of metal complexes, which have shown promising results in catalysis and biological applications.